Cas no 169755-65-1 (4-Pyrimidinecarboxylicacid, hexahydro-2-methyl-6-oxo-)
169755-65-1 structure
Product Name:4-Pyrimidinecarboxylicacid, hexahydro-2-methyl-6-oxo-
CAS No:169755-65-1
MF:C6H10N2O3
MW:158.155201435089
CID:111251
PubChem ID:45082274
Update Time:2025-04-18
4-Pyrimidinecarboxylicacid, hexahydro-2-methyl-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, hexahydro-2-methyl-6-oxo-
- 2-methyl-6-oxo-1,3-diazinane-4-carboxylic acid
- 4-Pyrimidinecarboxylicacid,hexahydro-2-methyl-6-oxo-(9CI)
- 2-Methyl-6-oxohexahydropyrimidine-4-carboxylic acid
- 2-Methyl-6-oxohexahydropyrimidine-4-carboxylicacid
- 169755-65-1
- DTXSID40665233
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- Inchi: 1S/C6H10N2O3/c1-3-7-4(6(10)11)2-5(9)8-3/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)
- InChI Key: FJXPASICOZWLOK-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)NC(C)N1
Computed Properties
- Exact Mass: 158.06914219g/mol
- Monoisotopic Mass: 158.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 78.4Ų
4-Pyrimidinecarboxylicacid, hexahydro-2-methyl-6-oxo- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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